Cas no 72-19-5 (L-Threonine)

L-Threonine Properties

Names and Identifiers

• (2S,3R)-2-Amino-3-hydroxybutanoic acid
• L-2-Amino-3-hydroxybutyric acid
• L-Threonine, USP Grade
• L-Threonine, allo-Free
• H-Thr-OH
• (2S,3R)-(-)-Threonine
• Thr
• (2S,3R)-2-Amino-3-hydroxybutyric acid~H-Thr-OH
• 2-Amino-3-hydroxybutanoic acid
• L-(-)-Threonine
• DL-Threonine
• L-Threonine
• L-Threonine hydrochloride solution
• Threonine
• THREONINE, L-(P)
• THREONINE, L-(RG)
• (2S,3R)-2-AMino-3-hydroxybutyric acid
• (s)-threonine
• 2-Amino-3-hydroxybutyric acid
• H-L-THR-OH
• L-THR
• l-threonin
• L-Tlhreonine
• L-β-Hydroxy-2-aMinobutyric acid
• Threonin
• Threonine (VAN)
• Treonina [Spanish]
• Threoninum [Latin]
• Threonine [USAN:INN]
• Threonine, L-
• thre
• (2S)-threonine
• L-alpha-Amino-beta-hydroxybutyric acid
• 2-Amino-3-hydroxybutanoic acid, (R-(R*,S*))-
• Butanoic acid, 2-amino-3-hydroxy-, (R-(R*,S*))-
• L-2-Am
• EDTA Ca
• CultureSure L-Threonine, Animal-derived-free
• +Expand

• MDL： MFCD00064270
• InChIKey： AYFVYJQAPQTCCC-GBXIJSLDSA-N
• Inchi： 1S/C4H9NO3/c1-2(6)3(5)4(7)8/h2-3,6H,5H2,1H3,(H,7,8)/t2-,3+/m1/s1
• SMILES： O([H])[C@]([H])(C([H])([H])[H])[C@@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721646

Computed Properties

• Exact Mass: 119.05800
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 119.058243149 g/mol
• Heavy Atom Count: 8
• Complexity: 93.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Surface Charge: 0
• Topological Polar Surface Area: 83.6
• Molecular Weight: 119.12

Experimental Properties

• LogP: -0.52060
• PSA: 83.55000
• Merck: 9380
• Refractive Index: -28 ° (C=6, H2O)
• Water Partition Coefficient: 90 g/L (20 ºC)
• Boiling Point: 222.38°C (rough estimate)
• Melting Point: 256 °C (dec.) (lit.)
• Vapor Pressure: 1.32X10-8 mm Hg at 25 °C (est)
• FEMA: 4710 | L-THREONINE
• Solubility: H2O: 50 mg/mL
• Color/Form: White crystals or crystalline powder, containing 1/2 crystal water. Odorless, slightly sweet.
• PH: 5-6 (100g/l, H2O, 20℃)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water (200g/l, 25 ℃), insoluble in methanol, ethanol, ether and chloroform.
• pka: 2.09(at 25℃)
• Specific Rotation: -28.4 º (c=6, H2O)
• Optical Activity: [α]20/D −28.5±0.5°, c = 5% in H2O
• Density: 1.3126 (rough estimate)

L-Threonine Security Information

• RTECS：XO8590000
• WGK Germany：3
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

L-Threonine Customs Data

• HS CODE：29225000
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita